![molecular formula C13H10ClN3O3S B4681560 N-(5-chloro-2-hydroxyphenyl)-N'-(3-nitrophenyl)thiourea](/img/structure/B4681560.png)
N-(5-chloro-2-hydroxyphenyl)-N'-(3-nitrophenyl)thiourea
Overview
Description
N-(5-chloro-2-hydroxyphenyl)-N'-(3-nitrophenyl)thiourea, also known as "Chloronitrophenylthiourea" or "CNPTU," is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. In
Scientific Research Applications
CNPTU has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, CNPTU has been found to exhibit anti-microbial properties by inhibiting the growth of bacteria and fungi.
Mechanism of Action
The mechanism of action of CNPTU is not fully understood. However, it has been suggested that CNPTU induces apoptosis in cancer cells by activating the caspase pathway. It has also been suggested that CNPTU inhibits the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway. Furthermore, CNPTU has been found to inhibit the growth of bacteria and fungi by disrupting the cell membrane.
Biochemical and Physiological Effects:
CNPTU has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi. Additionally, CNPTU has been found to exhibit antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of CNPTU is its wide range of biological activities, which makes it a promising candidate for the development of new therapeutic agents. Additionally, CNPTU is relatively easy to synthesize, which makes it readily available for lab experiments. However, one of the limitations of CNPTU is its poor solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of CNPTU. One area of research is the development of new therapeutic agents based on CNPTU. Another area of research is the elucidation of the mechanism of action of CNPTU, which may provide insight into its potential therapeutic applications. Additionally, further studies are needed to determine the safety and efficacy of CNPTU in humans.
properties
IUPAC Name |
1-(5-chloro-2-hydroxyphenyl)-3-(3-nitrophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O3S/c14-8-4-5-12(18)11(6-8)16-13(21)15-9-2-1-3-10(7-9)17(19)20/h1-7,18H,(H2,15,16,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAWFXCIXPPZSRK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=S)NC2=C(C=CC(=C2)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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